Cas no 1592781-99-1 (1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one)

• Product Name: 1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one
• CAS No: 1592781-99-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5456364
• PubChem ID: 102956856
• Update Time: 2025-06-30

1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS034128789
• EN300-2650550
• Z1814536082
• 1-(3-methoxy-4-methylpiperidin-1-yl)prop-2-en-1-one
• 1592781-99-1
• 1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one

• Inchi： 1S/C10H17NO2/c1-4-10(12)11-6-5-8(2)9(7-11)13-3/h4,8-9H,1,5-7H2,2-3H3
• InChI Key： CEKIURLMIFRADG-UHFFFAOYSA-N
• SMILES： C(N1CCC(C)C(OC)C1)(=O)C=C

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one

Professional Introduction to Compound with CAS No. 1592781-99-1 and Product Name: 1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one

The compound identified by the CAS number 1592781-99-1 and the product name 1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and development. The presence of a piperidine ring substituted with methoxy and methyl groups, alongside an α,β-unsaturated carbonyl functionality, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing emphasis on the development of novel pharmacophores that can modulate biological pathways with high specificity and efficacy. The structural features of 1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one align well with this trend, as the piperidine core is a well-established scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The methoxy and methyl substituents at the 3-position and 4-position, respectively, introduce additional conformational flexibility and electronic properties that can be exploited to fine-tune the compound's biological activity.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The α,β-unsaturated carbonyl group in 1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one can serve as a site for further derivatization to enhance binding affinity or selectivity for specific targets. For instance, studies have demonstrated that similar scaffolds can interact with monoamine oxidase (MAO) enzymes, which are critical in the metabolism of neurotransmitters.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one for their potential biological activity. Molecular docking simulations have been employed to predict how this compound might bind to various protein targets. These simulations suggest that the compound could exhibit inhibitory effects on enzymes involved in inflammation and pain signaling, making it a candidate for therapeutic applications in conditions such as arthritis or neuropathic pain.

The synthesis of 1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one involves multi-step organic reactions that highlight the synthetic prowess required to construct complex molecular architectures. Key steps include the formation of the piperidine ring through cyclization reactions, followed by functional group interconversions to introduce the methoxy and methyl substituents. The introduction of the α,β-unsaturated carbonyl group is typically achieved through condensation reactions or oxidation processes.

In terms of biological evaluation, preliminary studies have shown that derivatives of this scaffold can exhibit interesting pharmacological profiles. For example, certain analogs have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, there is evidence suggesting that modifications at the unsaturated carbonyl position can influence the compound's ability to cross the blood-brain barrier, which is crucial for central nervous system (CNS) drug discovery.

The potential applications of 1592781-99-1 extend beyond neurological disorders. Its structural motifs are also relevant in the context of antiviral and anticancer research. The piperidine ring can be incorporated into molecules designed to interfere with viral replication or inhibit tumor growth. Furthermore, the unsaturated carbonyl group provides a handle for further derivatization into more complex structures that may enhance therapeutic efficacy.

As research continues to uncover new biological targets and mechanisms, compounds like 1-(3-Methoxy-4-methyl-1-piperidinyl)-2-propen-1-one are likely to play an increasingly important role in drug development. The combination of computational tools and experimental validation will be essential in optimizing these molecules for clinical use. Future studies may focus on exploring synthetic pathways that improve yield and scalability while maintaining or enhancing biological activity.

The versatility of this compound underscores its significance as a building block in medicinal chemistry. By leveraging its unique structural features, researchers can design novel molecules with tailored properties for specific therapeutic applications. The ongoing investigation into derivatives of 1592781-99-1 promises to contribute valuable insights into disease mechanisms and provide new opportunities for therapeutic intervention.